Cas no 1154705-38-0 (1-[2-(2-methylpropoxy)phenyl]ethanol)

• Product Name: 1-[2-(2-methylpropoxy)phenyl]ethanol
• CAS No: 1154705-38-0
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD12185892
• CID: 5205931
• Update Time: 2026-03-06

1-[2-(2-methylpropoxy)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-methylpropoxy)phenyl]ethanol

• MDL： MFCD12185892
• Inchi： 1S/C12H18O2/c1-9(2)8-14-12-7-5-4-6-11(12)10(3)13/h4-7,9-10,13H,8H2,1-3H3
• InChI Key： XONVOLDNYQVZAA-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CC=C1OCC(C)C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 1-[2-(2-methylpropoxy)phenyl]ethanol

1-[2-(2-Methylpropoxy)phenyl]ethanol: A Comprehensive Overview

1-[2-(2-Methylpropoxy)phenyl]ethanol (CAS No. 1154705-38-0) is a versatile organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound, often referred to as isopropoxyphenylethanol, belongs to the class of phenolic alcohols and is characterized by its aromatic ring substituted with an isopropoxy group and an ethanol moiety. Its chemical formula is C₁₂H₁₈O₂, and it exists as a white crystalline solid with a pleasant odor.

The synthesis of 1-[2-(2-methylpropoxy)phenyl]ethanol involves several advanced organic chemistry techniques, including nucleophilic substitution and oxidation reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic hydrogenation to streamline the production process. These advancements not only improve the efficiency of manufacturing but also align with the growing demand for sustainable chemical production methods.

One of the most notable applications of 1-[2-(2-methylpropoxy)phenyl]ethanol is in the fragrance industry. Its pleasant aroma and stability make it an ideal ingredient in perfumes, cosmetics, and personal care products. The compound's ability to blend seamlessly with other fragrance components has made it a popular choice among perfumers. Moreover, recent research has highlighted its potential as a natural fragrance enhancer, capable of extending the longevity of scents in various consumer products.

In addition to its role in fragrances, 1-[2-(2-methylpropoxy)phenyl]ethanol has shown promise in the pharmaceutical industry. Studies have demonstrated its potential as a bioactive compound with antioxidant and anti-inflammatory properties. These findings have sparked interest in exploring its application as a therapeutic agent in treating conditions such as oxidative stress-related diseases and inflammatory disorders. Furthermore, ongoing research is investigating its potential as a drug delivery carrier, leveraging its ability to dissolve lipophilic drugs and enhance their bioavailability.

The environmental impact of 1-[2-(2-methylpropoxy)phenyl]ethanol has also been a subject of recent research. Scientists have evaluated its biodegradability and toxicity levels under various conditions. Results indicate that the compound is readily biodegradable under aerobic conditions, making it less harmful to aquatic ecosystems compared to some other synthetic fragrances. However, further studies are required to assess its long-term effects on soil microorganisms and terrestrial ecosystems.

From a structural perspective, the compound's aromatic ring plays a crucial role in determining its physical and chemical properties. The presence of the isopropoxy group enhances the molecule's stability and solubility in organic solvents, while the ethanol moiety contributes to its hydrophilic nature. This balance between hydrophobicity and hydrophilicity makes it suitable for a wide range of applications, from pharmaceutical formulations to industrial coatings.

In conclusion, 1-[2-(2-methylpropoxy)phenyl]ethanol (CAS No. 1154705-38-0) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is poised to play an even more prominent role in both scientific innovation and industrial practices.